Cas no 2839156-97-5 (2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride)

• Product Name: 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride
• CAS No: 2839156-97-5
• MF: C₆H₁₁Cl₂N₃O
• MW: 212.077039003372
• CID: 6569160
• PubChem ID: 165879953
• Update Time: 2025-06-09

2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839156-97-5
• 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride
• 2-amino-1-(1-methylimidazol-4-yl)ethanone;dihydrochloride
• EN300-39669322

• Inchi： 1S/C6H9N3O.2ClH/c1-9-3-5(8-4-9)6(10)2-7;;/h3-4H,2,7H2,1H3;2*1H
• InChI Key： MCJXESSWVODNFC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 211.0279174g/mol
• Monoisotopic Mass: 211.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride

2-Amino-1-(1-Methyl-1H-Imidazol-4-Yl)Ethan-1-One Dihydrochloride: A Comprehensive Overview

The compound 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride (CAS No. 2839156-97-5) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines an imidazole ring, an amino group, and a ketone moiety, making it a versatile building block in drug design and development.

Recent studies have highlighted the potential of 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one dihydrochloride as a precursor for the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and condensations, has made it a valuable intermediate in the creation of complex heterocyclic compounds. Researchers have also explored its role in the development of novel antibiotics and anticancer agents, where its structural flexibility plays a pivotal role.

The synthesis of CAS No. 2839156-97-5 involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by the introduction of the amino and ketone groups through carefully controlled reactions. The dihydrochloride form is often preferred due to its enhanced solubility and stability, which are critical factors in both laboratory settings and industrial applications.

One of the most intriguing aspects of this compound is its ability to participate in bioisosteric replacements, where it can be substituted for other functional groups without significantly altering the overall pharmacokinetic profile of a molecule. This property has been leveraged in the design of drugs with improved efficacy and reduced side effects. For instance, recent research has demonstrated its utility in creating analogs of existing pharmaceuticals with enhanced bioavailability.

In terms of biological activity, 2-amino-1-(1-methyl-1H-imidazol-4-yl)ethan-one dihydrochloride has shown promising results in vitro, particularly in assays targeting enzyme inhibition and receptor modulation. Its interaction with various biological systems suggests potential applications in treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. However, further clinical studies are required to fully elucidate its therapeutic potential.

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